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‘ Compound of Interest

Compound Name: Ethyl 2-((tert-butoxycarbonyl)amino)thiazole-5-carboxylate

Cat. No.: B2968552

An In-depth Technical Guide: Safety, Handling, and Synthetic Applications of Ethyl 2-((tert-butoxycarbonyl)amino)thiazole-5-carboxylate

Introduction

Ethyl 2-((tert-butoxycarbonyl)amino)thiazole-5-carboxylate is a pivotal heterocyclic building block in modern medicinal chemistry and drug develc
versatile ethyl ester, and an acid-labile tert-butoxycarbonyl (Boc) protecting group, makes it an exceptionally valuable intermediate for synthesizing cc
precursor in the synthesis of various pharmacologically active agents, including kinase inhibitors and anti-cancer drugs such as Dasatinib.[1][4][5]

Given its increasing use in research and large-scale synthesis, a thorough understanding of its chemical properties, safety protocols, and handling pr
experimental success. This guide provides an in-depth, experience-driven overview for researchers, chemists, and drug development professionals, «
and purification.

Chemical and Physical Properties

The compound's physical state under standard conditions is typically a solid.[2] Its identity and core properties are summarized below. Accurate know
application in synthesis.

Property Value Source(s
CAS Number 302964-01-8 [11[6][7]
Molecular Formula Ci11H16N204S [81[9][10]
Molecular Weight 272.32 g/mol [8][9][10]

Ethyl 2-(Boc-amino)thiazole-5-carboxylate, 2-[(tert-
Common Synonyms . o [1][5]
Butoxycarbonyl)amino]thiazole-5-carboxylic acid ethyl ester

Storage Conditions Store in freezer (-20°C), sealed under dry conditions. [51[6]

Hazard Identification and Safety Protocols

While a versatile reagent, Ethyl 2-((tert-butoxycarbonyl)amino)thiazole-5-carboxylate is classified as hazardous. A disciplined approach to safety,

GHS Classification Hazard Statement Pictogram
Acute Toxicity, Oral (Category 4) H302: Harmful if swallowed GHSO07
Acute Toxicity, Dermal (Category 4) H312: Harmful in contact with skin GHSO07
Skin Irritation (Category 2) H315: Causes skin irritation GHSO07
Eye Irritation (Category 2) H319: Causes serious eye irritation GHSO07
Acute Toxicity, Inhalation (Category 4) Harmful if inhaled GHSO07

Specific Target Organ Toxicity — Single Exposure . o
H335: May cause respiratory irritation GHSO07
(Category 3)
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Engineering Controls & Personal Protective Equipment (PPE)

The causality behind PPE selection is directly linked to the compound's hazard profile. The following workflow illustrates the mandatory safety hierarc

Handling Workflow

Obtain Compound

Verify Storage
(Freezer, Dry, Sealed)

1. Dissolve Precursor
Engine¢ring & PPE Ethyl 2-aminothiazole-5-carbo;
in 1,4-Dioxane

Work in a Certified
Chemical Fume Hood  /
(Mitigates H335)

2. Add Reagents
- Triethylamine (Base)
- Di-tert-butyl carbonate (Boc S

Don Standard PPE:
- Lab Coat

- Nitrile Gloves (H312, H315) 3. React
- Safety Goggles (H319) Stir at room temperature
for ~6 hours
A
Weighing & Handling 2. Monitor
Check for completion
using TLC

Perform Synthesis

5. Work-up
- Remove solvent (rotovap
- Add H20 and Ethyl Aceta
- Separate organic layer

Dispose of Waste via
Approved Channels

6. Purify
- Wash organic layer (H20, b
Procedure Complete - Dry over NazS0s

- Concentrate to yield crude pr|

Click to download full resolution via product page
Caption: General Workflow for Boc-Protection Synthesis.
Detailed Step-by-Step Protocol:
* Reaction Setup: In a round-bottom flask, dissolve Ethyl 2-aminothiazole-5-carboxylate (1.0 eq) in anhydrous 1,4-dioxane.

« Reagent Addition: To the stirred solution, add triethylamine (approx. 1.5 eq). Triethylamine acts as a base to neutralize the acid byproduct generate
(Boc20, approx. 1.1 eq).

« Reaction: Allow the mixture to stir at room temperature for approximately 6 hours.
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» Monitoring: Monitor the reaction's progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

« Solvent Removal: Once complete, remove the solvent under reduced pressure using a rotary evaporator.

« Aqueous Work-up: To the resulting residue, add deionized water and ethyl acetate. Stir the biphasic mixture vigorously for 10 minutes.

« Extraction: Transfer the mixture to a separatory funnel and separate the organic layer.

» Washing: Wash the organic layer sequentially with water and then with brine. This removes residual triethylamine salts and water-soluble impurities
« Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na2SOa), filter, and concentrate under reduced pressure to yield ti

 Purification: The crude product can be further purified by recrystallization or column chromatography to achieve high purity. [1]

The Logic of Protection and Deprotection

The utility of this compound lies in the reversible nature of the Boc group. It can be easily removed under acidic conditions, regenerating the free ami
fundamental in multi-step organic synthesis.

Synthetic Utility Cycle

Free Amine

(Nucleophilic)

Bocz0, Base | TFA or HCI
(Protection) |(Deprotection)

Title Compound

(Amine is Shielded)

Click to download full resolution via product page
Caption: The Boc Protection-Deprotection Cycle.

Deprotection is typically achieved by stirring the compound in a solution of a strong acid, such as trifluoroacetic acid (TFA) or hydrochloric acid (HCI),
aminothiazole core, ready for coupling with other molecules.

Analytical Characterization
To ensure the identity and purity of Ethyl 2-((tert-butoxycarbonyl)amino)thiazole-5-carboxylate, a suite of analytical techniques should be employ:
* Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR: Expect characteristic signals for the tert-butyl protons (a singlet around 1.5 ppm, integrating to 9H), the ethyl ester protons (a quartet ar
proton (a singlet).

o 13C NMR: Will show distinct signals for the carbonyls of the ester and the carbamate, the quaternary carbon of the tert-butyl group, and the carbc
« Mass Spectrometry (MS): To confirm the molecular weight (272.32 g/mol ) and fragmentation pattern.
« Infrared (IR) Spectroscopy: To identify key functional groups, such as the N-H stretch, C=0 stretches from the ester and carbamate, and C-N bond

« Melting Point Analysis: A sharp melting point range is a strong indicator of high purity. [2]

Conclusion
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Ethyl 2-((tert-butoxycarbonyl)amino)thiazole-5-carboxylate is an indispensable tool in the arsenal of the modern synthetic chemist, particularly in
potential hazards. By adhering to the stringent safety protocols outlined in this guide—grounded in a clear understanding of its chemical properties ar
confidence and precision. Proper engineering controls, diligent use of PPE, and well-practiced experimental procedures are the cornerstones of harn
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' Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While
warranties, express or implied, regarding the fithess of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426

Email: info@benchchem.

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_US_CB2458298.aspx
https://pubchem.ncbi.nlm.nih.gov/compound/22280595
https://www.echemi.com/sds/ethyl-2-tert-butoxycarbonylaminothiazole-5-carboxylate-pd180914139706.html
https://aksci.com/sds/4396DT_SDS.pdf
https://www.benchchem.com/product/b2968552#safety-and-handling-of-ethyl-2-tert-butoxycarbonyl-amino-thiazole-5-carboxylate
https://www.benchchem.com/product/b2968552#safety-and-handling-of-ethyl-2-tert-butoxycarbonyl-amino-thiazole-5-carboxylate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b2968552?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2968552?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

